Cas no 10460-80-7 (4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine)

• Product Name: 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine
• CAS No: 10460-80-7
• MF: C₁₉H₂₁N₃
• MW: 291.390144109726
• CID: 3167395
• PubChem ID: 84819679
• Update Time: 2025-06-11

4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine
• 10460-80-7

• Inchi： 1S/C19H21N3/c20-22-13-11-21(12-14-22)19-17-7-3-1-5-15(17)9-10-16-6-2-4-8-18(16)19/h1-10,19H,11-14,20H2
• InChI Key： LRLRFTGUGAODIE-UHFFFAOYSA-N
• SMILES： N1(CCN(CC1)N)C1C2C=CC=CC=2C=CC2=CC=CC=C12

Computed Properties

• Exact Mass: 291.173547683Da
• Monoisotopic Mass: 291.173547683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.5Ų

Additional information on 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine

Comprehensive Overview of 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine (CAS No. 10460-80-7): Properties, Applications, and Research Insights

4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine (CAS No. 10460-80-7) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic aromatic system fused with a piperazine amine moiety exhibits intriguing electronic and steric properties, making it a valuable scaffold for drug discovery and advanced material design. The compound's dibenzannulene core contributes to its planar rigidity, while the piperazine-amine side chain offers synthetic versatility for further derivatization.

Recent studies highlight the growing importance of polycyclic aromatic systems like 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine in developing novel therapeutic agents. Researchers are particularly interested in its potential as a pharmacophore for central nervous system (CNS) targets, given the piperazine moiety's prevalence in neuroactive compounds. The compound's extended π-conjugation system also makes it relevant for organic electronic applications, aligning with current trends in flexible electronics and optoelectronic materials.

From a synthetic chemistry perspective, CAS 10460-80-7 presents interesting challenges and opportunities. The annulated ring system requires specialized synthetic approaches, with modern methods emphasizing atom-economical and catalytic transformations. Recent literature reports improved synthetic routes to this scaffold using transition metal catalysis, particularly palladium-catalyzed cross-coupling reactions, which have become a hot topic in organic synthesis methodology.

The physicochemical properties of 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine contribute to its diverse potential applications. With a molecular weight of 277.36 g/mol and balanced lipophilicity (predicted logP ~3.2), this compound demonstrates favorable characteristics for both biological activity and material processability. Spectroscopic studies reveal distinct UV-Vis absorption features between 250-350 nm, suggesting potential as a fluorescence probe or photosensitizer - properties highly sought after in biomedical imaging and photodynamic therapy research.

In drug discovery contexts, derivatives of 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine are being explored as potential kinase inhibitors, GPCR modulators, and epigenetic regulators. The rigid aromatic system may provide enhanced target selectivity compared to simpler piperazine derivatives, addressing a key challenge in modern medicinal chemistry. Computational studies suggest the molecule's ability to participate in diverse molecular interactions, including π-stacking, hydrogen bonding, and cation-π interactions.

Material science applications of CAS 10460-80-7 are emerging as an exciting research frontier. The compound's potential in organic semiconductors stems from its ability to form ordered molecular stacks with significant charge carrier mobility. Researchers are investigating its incorporation into OLED devices and organic photovoltaic systems, where its electron-donating characteristics could improve device performance. These applications align with global trends toward sustainable energy solutions and green electronics.

Analytical characterization of 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), multidimensional NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural features and purity, which are crucial for research applications. Recent advancements in microcrystal electron diffraction (MicroED) have enabled more detailed structural analysis of such complex aromatic systems.

The safety profile and toxicological aspects of 10460-80-7 are subjects of ongoing investigation. Preliminary studies suggest standard handling precautions for organic compounds apply, with particular attention to dust formation and eye protection. Researchers emphasize the importance of proper risk assessment when working with this compound, following established laboratory safety protocols. Environmental fate studies indicate moderate biodegradability, prompting development of greener synthetic alternatives.

Future research directions for 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine include exploration of its supramolecular chemistry properties and potential in molecular recognition systems. The compound's unique geometry makes it an interesting candidate for host-guest chemistry applications and molecular machine design. Additionally, its possible role in catalysis as a ligand for transition metals represents another promising avenue for investigation.

Commercial availability and synthetic scalability of CAS 10460-80-7 have improved significantly in recent years, with several specialty chemical suppliers now offering the compound in research quantities. This increased accessibility has accelerated studies across multiple disciplines, from medicinal chemistry to materials engineering. Current market trends show growing demand for such structurally complex intermediates as research tools and potential drug candidates.

In conclusion, 4-(5H-Dibenzo[a,d][7]annulen-5-yl)piperazin-1-amine (CAS No. 10460-80-7) represents a fascinating case study in how polycyclic aromatic compounds with heteroatom-containing side chains can bridge multiple scientific disciplines. Its dual relevance to life sciences and advanced materials research ensures continued interest from both academic and industrial researchers. As synthetic methodologies advance and application studies deepen, this compound will likely play an increasingly important role in developing next-generation therapeutic agents and functional materials.